Cas no 2097134-70-6 (2-(3-tert-butylphenyl)-2-methylpropanal)

• Product Name: 2-(3-tert-butylphenyl)-2-methylpropanal
• CAS No: 2097134-70-6
• Molecular Formula: C₁₄H₂₀O
• Molecular Weight: 204.308004379272
• CID: 6587131
• PubChem ID: 87081069

2-(3-tert-butylphenyl)-2-methylpropanal Properties

Names and Identifiers

• 2-(3-tert-butylphenyl)-2-methylpropanal
• SCHEMBL230119
• EN300-1765754
• 2097134-70-6

• InChIKey： WAGRTFIAUJEHBC-UHFFFAOYSA-N
• Inchi： 1S/C14H20O/c1-13(2,3)11-7-6-8-12(9-11)14(4,5)10-15/h6-10H,1-5H3
• SMILES： O=CC(C)(C)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.151415257g/mol
• Heavy Atom Count: 15
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes